Cas no 112854-82-7 (Butanamide,N-(3,4-dimethoxyphenyl)-3-oxo-)
112854-82-7 structure
Product Name:Butanamide,N-(3,4-dimethoxyphenyl)-3-oxo-
CAS No:112854-82-7
MF:C12H15NO4
MW:237.251803636551
CID:129940
PubChem ID:957328
Update Time:2025-04-19
Butanamide,N-(3,4-dimethoxyphenyl)-3-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide,N-(3,4-dimethoxyphenyl)-3-oxo-
- 3,4-DIMETHOXY-ACETOACETANILIDE
- AC1LILFX
- Acetessigsaeure-(3,4-dimethoxy-anilid)
- acetoacetic acid-(3,4-dimethoxy-anilide)
- AG-C-75605
- CTK6J7541
- 3,4-DIMETHOXY-ACETOACETANILID
- AKOS000164719
- 112854-82-7
- N-(3,4-dimethoxyphenyl)-3-oxobutanamide
- DTXSID70359299
-
- Inchi: 1S/C12H15NO4/c1-8(14)6-12(15)13-9-4-5-10(16-2)11(7-9)17-3/h4-5,7H,6H2,1-3H3,(H,13,15)
- InChI Key: BQCYBJWAQBWXCT-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)NC(CC(C)=O)=O)OC
Computed Properties
- Exact Mass: 237.10015
- Monoisotopic Mass: 237.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- Density: 1.182
- Boiling Point: 422.4°C at 760 mmHg
- Flash Point: 209.3°C
- Refractive Index: 1.542
- PSA: 64.63
Butanamide,N-(3,4-dimethoxyphenyl)-3-oxo- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
112854-82-7 (Butanamide,N-(3,4-dimethoxyphenyl)-3-oxo-) Related Products
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